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Compound of Interest

Compound Name:

L-Serine, N-[(1,1-

dimethylethoxy)carbonyl]-O-

(phenylmethyl)-

Cat. No.: B558123 Get Quote

Proper Disposal of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)-
Essential Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides detailed procedural guidance for the disposal of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)-, also known as Boc-O-benzyl-L-serine. While

this compound is generally not classified as hazardous, adherence to proper disposal protocols

is essential to ensure a safe laboratory environment and compliance with local regulations.

Chemical and Physical Properties
A summary of the key physical and chemical properties of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)- is provided below.
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Property Value

Synonyms
Boc-O-benzyl-L-serine, N-(tert-Butoxycarbonyl)-

O-benzyl-L-serine

CAS Number 23680-31-1

Molecular Formula C15H21NO5

Molecular Weight 295.33 g/mol

Appearance White to off-white powder

Melting Point 57 - 65 °C

Hazard Assessment
According to multiple safety data sheets (SDS), L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-
O-(phenylmethyl)- is not classified as a hazardous substance or mixture under Regulation

(EC) No. 1272/2008. However, some sources indicate that it may cause skin, eye, and

respiratory irritation.[1][2] It is crucial to handle the compound with appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very

persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.

Disposal Protocols
The following step-by-step guide outlines the recommended disposal procedure for L-Serine,
N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-.

1. Waste Identification and Segregation:

Identify the waste stream containing L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-
(phenylmethyl)-.

Although not classified as hazardous, it is good laboratory practice to segregate this

chemical waste from general refuse.
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2. Solid Waste Disposal:

For unused or expired solid material, sweep it up and place it in a suitable, sealed, and

clearly labeled waste container.

Contaminated disposables such as weigh boats, gloves, and wipes should also be collected

in a designated solid chemical waste container.[3]

3. Liquid Waste Disposal (Solutions):

Collect all aqueous or solvent-based solutions containing this compound in a designated and

properly labeled liquid waste container.

Do not dispose of solutions down the drain, as the impact on aquatic life has not been

extensively studied.[3]

If a solvent was used to dissolve the compound, the entire solution should be treated as

solvent waste and disposed of according to your institution's guidelines for that particular

solvent.

4. Decontamination of Labware:

Non-disposable glassware should be rinsed with a suitable solvent (e.g., ethanol or

isopropanol) to remove any residual compound.

The rinsate from the decontamination process must be collected and disposed of as liquid

chemical waste.[3]

After decontamination, the glassware can be washed using standard laboratory procedures.

5. Final Disposal:

Offer the collected waste to a licensed professional waste disposal company.[4]

An alternative for larger quantities, if permitted by local regulations and performed by a

licensed facility, is to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[4]
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Always follow your institution's specific Environmental Health and Safety (EHS) guidelines

for the final pickup and disposal of chemical waste.[3]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)-.
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Start: Identify Waste
L-Serine, N-[(1,1-dimethylethoxy)carbonyl]

-O-(phenylmethyl)-

Is the waste solid or liquid?

Solid Waste:
- Unused/expired chemical

- Contaminated disposables

Solid

Liquid Waste:
- Aqueous solutions
- Solvent solutions

- Rinsate

Liquid

Collect in a labeled
solid chemical waste container

Collect in a labeled
liquid chemical waste container

Consult Institutional EHS Guidelines
and Local Regulations

Arrange for pickup by a
licensed waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-
(phenylmethyl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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